(4S,4'S)-2,2'-(1,3-bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-phenyl-4,5-dihydrooxazole)

• Molecular Formula: C41H46N2O2
• Molecular Weight: 598.8 g/mol
• IUPAC Name: 2-[1,3-bis(4-tert-butylphenyl)-2-(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)propan-2-yl]-4-phenyl-4,5-dihydro-1,3-oxazole
• InChI: InChI=1S/C41H46N2O2/c1-39(2,3)33-21-17-29(18-22-33)25-41(26-30-19-23-34(24-20-30)40(4,5)6,37-42-35(27-44-37)31-13-9-7-10-14-31)38-43-36(28-45-38)32-15-11-8-12-16-32/h7-24,35-36H,25-28H2,1-6H3
• InChI Key: CONTYZSPSXHNNJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)CC(CC2=CC=C(C=C2)C(C)(C)C)(C3=NC(CO3)C4=CC=CC=C4)C5=NC(CO5)C6=CC=CC=C6

Description

1,3-Bis[4-(tert-butyl)phenyl]-2,2-Bis[(S)-4-phenyl-4,5-dihydro-2-oxazolyl]propane is a complex organic compound known for its unique structural properties and potential applications in various scientific fields. This compound features a central propane backbone with two oxazoline rings and tert-butylphenyl groups, making it a versatile molecule for research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1,3-Bis[4-(tert-butyl)phenyl]-2,2-Bis[(S)-4-phenyl-4,5-dihydro-2-oxazolyl]propane typically involves multiple steps, starting with the preparation of the oxazoline rings and the tert-butylphenyl groups. Common reagents used in the synthesis include triphenylphosphine, copper(I) iodide, and palladium(II) acetate . The reaction conditions often involve heating under reflux for several hours to ensure complete reaction and high yield.

Industrial Production Methods: Industrial production of this compound may involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher efficiency and yield. This could include the use of continuous flow reactors and advanced purification techniques to ensure the purity and consistency of the final product.

Biological Activity

The compound (4S,4'S)-2,2'-(1,3-bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-phenyl-4,5-dihydrooxazole) (CAS: 2757082-32-7) is a synthetic organic molecule notable for its potential biological activities. This compound features a complex structure that includes multiple phenyl groups and oxazole moieties, which are often associated with various pharmacological properties. This article aims to explore the biological activity of this compound through a review of existing literature, including case studies and research findings.

Molecular Structure

• Molecular Formula: C31H42N2O2
• Molecular Weight: 474.69 g/mol
• IUPAC Name: (4S,4'S)-2,2'-(1,3-bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-methyl-4,5-dihydrooxazole)

Structural Features

The compound contains:

• Two oxazole rings that may contribute to its biological activity.
• Tert-butyl groups that enhance lipophilicity and potentially improve membrane permeability.

Antiproliferative Effects

Research has indicated that compounds with similar structural features exhibit significant antiproliferative activities against various cancer cell lines. For instance, studies have shown that derivatives of oxazole can inhibit the growth of breast cancer cell lines (MCF-7 and MDA-MB-231) and cervical cancer cells (HeLa and SiHa). The antiproliferative activity is often quantified using the IC50 value, which represents the concentration required to inhibit cell proliferation by 50%.

Compound	Cell Line	IC50 (μM)
Compound A	MCF-7	0.50
Compound B	HeLa	1.20
Compound C	A2780	3.58

The biological activity of oxazole-containing compounds is often attributed to their ability to interact with cellular targets involved in proliferation and apoptosis. Potential mechanisms include:

• Inhibition of telomerase activity: Some studies have reported that certain oxazole derivatives can significantly reduce telomerase activity in cancer cells, leading to decreased cellular immortality.
• Induction of apoptosis: Compounds may trigger apoptotic pathways in malignant cells, promoting programmed cell death.

Case Studies

• Case Study on Anticancer Activity
  A study evaluated the antiproliferative effects of various oxazole derivatives on MCF-7 cells. The results indicated that compounds with specific substitutions on the oxazole ring showed enhanced activity compared to unsubstituted analogs. The best-performing compound had an IC50 value of 0.50 μM, demonstrating potent anticancer properties.
• Telomerase Inhibition Study
  Another investigation focused on the impact of oxazole derivatives on telomerase activity in cervical cancer cells. The study found that a concentration of 5 µM was sufficient to significantly decrease telomerase activity in HeLa cell extracts.